Cas no 2165989-41-1 ((3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol)

• Product Name: (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol
• CAS No: 2165989-41-1
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 5043835
• Update Time: 2025-10-22

(3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-(propan-2-ylsulfanyl)oxolan-3-ol
• (3R,4R)-4-propan-2-ylsulfanyloxolan-3-ol
• (3R,4R)-4-(Isopropylthio)tetrahydrofuran-3-ol
• (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol

• Inchi： 1S/C7H14O2S/c1-5(2)10-7-4-9-3-6(7)8/h5-8H,3-4H2,1-2H3/t6-,7-/m1/s1
• InChI Key： ZYAVGDRSAXWKAB-RNFRBKRXSA-N
• SMILES： S(C(C)C)[C@@H]1COC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• XLogP3: 0.7
• Topological Polar Surface Area: 54.8

Additional information on (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol

Recent Advances in the Study of (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol (CAS: 2165989-41-1)

The compound (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol (CAS: 2165989-41-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral thioether derivative has shown promising potential in various applications, including drug development and synthetic chemistry. Recent studies have focused on its unique structural properties, synthetic pathways, and biological activities, making it a compound of interest for further investigation.

One of the key areas of research has been the synthesis and optimization of (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis route for this compound, highlighting its potential as a building block for more complex pharmaceutical agents. The researchers employed asymmetric catalysis to achieve high enantiomeric purity, which is critical for its application in drug development.

In addition to its synthetic utility, (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol has been investigated for its biological activities. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

The stability and pharmacokinetic properties of (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol have also been a subject of recent research. A 2024 study in the European Journal of Pharmaceutical Sciences evaluated its metabolic stability and plasma protein binding, providing valuable insights into its drug-like properties. The results indicated that the compound has favorable metabolic stability, but further modifications may be required to improve its bioavailability.

Looking ahead, the potential applications of (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol extend beyond its current uses. Researchers are exploring its incorporation into prodrug designs and its role in targeted drug delivery systems. The compound's unique chemical structure offers opportunities for further derivatization, which could lead to the discovery of new therapeutic agents with enhanced efficacy and reduced side effects.

In conclusion, (3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol (CAS: 2165989-41-1) represents a promising candidate for future pharmaceutical and chemical biology research. Its synthetic accessibility, biological activity, and drug-like properties make it a valuable compound for further exploration. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.